Cas no 54797-45-4 (Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester)

• Product Name: Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester
• CAS No: 54797-45-4
• MF: C₁₅H₁₁ClO₃
• MW: 274.699043512344
• CID: 378203
• PubChem ID: 254797
• Update Time: 2025-04-19

Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester
• 4-Chlorobenzoic acid phenacyl ester
• 2-oxo-2-phenylethyl 4-chlorobenzoate
• 2-oxo-2-phenylethyl-4-chlorobenzoate
• Phenacyl 4-chlor-benzoat
• Phenacyl-p-chlorbenzoat
• SR-01000228728-1
• AK-918/40154497
• 54797-45-4
• 2-Oxo-2-phenylethyl 4-chlorobenzoate #
• AB00102920-01
• phenacyl 4-chlorobenzoate
• Benzoic acid, 2-oxo-2-phenylethyl ester
• NVTQPWOXSGWFES-UHFFFAOYSA-N
• Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester
• NSC-79399
• SR-01000228728
• DTXSID80970136
• AKOS001268202
• Z19702400
• NSC79399
• SCHEMBL16398834

• Inchi： 1S/C15H11ClO3/c16-13-8-6-12(7-9-13)15(18)19-10-14(17)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： NVTQPWOXSGWFES-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 274.03973
• Monoisotopic Mass: 274.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 433.5°C at 760 mmHg
• Flash Point: 178.9°C
• Refractive Index: 1.588
• PSA: 43.37
• LogP: 3.37970